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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical evolution of thermoelectric generator (TEG)

technology, from the fundamental principles discovered in the 19th century to the advanced

materials and applications of the 21st century. The document provides a comprehensive

overview of key milestones, material advancements, and the experimental protocols essential

for characterizing thermoelectric properties, tailored for a scientific audience.

Fundamental Principles of Thermoelectricity
The core of thermoelectric technology lies in three fundamental effects that describe the

interplay between thermal and electrical energy in materials: the Seebeck, Peltier, and

Thomson effects. These principles underpin the operation of thermoelectric generators and

coolers.

The Seebeck Effect (1821)
In 1821, Thomas Johann Seebeck discovered that a voltage, known as the Seebeck voltage or

electromotive force (EMF), is generated across a junction of two dissimilar conductors when

there is a temperature difference between the junctions.[1][2] This phenomenon, the Seebeck

effect, is the foundational principle of thermoelectric power generation. The magnitude of the

generated voltage is proportional to the temperature difference and is quantified by the

Seebeck coefficient (S), a key material property.[1]
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The Peltier Effect (1834)
Jean-Charles-Athanase Peltier discovered the inverse of the Seebeck effect in 1834.[1][3] He

observed that when an electric current flows across a junction of two different conductors, heat

is either absorbed or released at the junction, depending on the direction of the current. This

Peltier effect forms the basis for thermoelectric cooling and heating applications.

The Thomson Effect (1851)
William Thomson (Lord Kelvin) later provided a thermodynamic explanation for the Seebeck

and Peltier effects and predicted a third thermoelectric phenomenon, the Thomson effect. This

effect describes the heating or cooling of a single homogeneous conductor when an electric

current flows through it in the presence of a temperature gradient.
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Experimental Workflow for Thermoelectric Material Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Thermoelectric Module Standards and Certification for Industrial Use
[eureka.patsnap.com]

2. History of Thermoelectrics [thermoelectrics.matsci.northwestern.edu]

3. Van der Pauw Method - Engineering Physics [physicsglobe.com]

To cite this document: BenchChem. [A Technical Guide to the Historical Development of
Thermoelectric Generator Technology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388539#historical-development-of-thermoelectric-
generator-technology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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